Cas no 2172565-38-5 (3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol)

• Product Name: 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol
• CAS No: 2172565-38-5
• MF: C₁₂H₂₀F₂O₂S
• MW: 266.347809791565
• CID: 6167858
• PubChem ID: 165587548
• Update Time: 2025-10-30

3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol
• 3,3-bis(fluoromethyl)-1-[4-(hydroxymethyl)thian-4-yl]cyclobutan-1-ol
• EN300-1641911
• 2172565-38-5

• Inchi： 1S/C12H20F2O2S/c13-7-10(8-14)5-12(16,6-10)11(9-15)1-3-17-4-2-11/h15-16H,1-9H2
• InChI Key： IATNPQWJKZDAGQ-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(CC1)C1(CC(CF)(CF)C1)O

Computed Properties

• Exact Mass: 266.11520737g/mol
• Monoisotopic Mass: 266.11520737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.8Ų

Additional information on 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol

Research Brief on 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol (CAS: 2172565-38-5): Recent Advances and Applications

The compound 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol (CAS: 2172565-38-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This structurally unique molecule, characterized by its fluoromethyl and hydroxymethyl functional groups, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable scaffold for therapeutic innovation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol, emphasizing its stereochemical complexity and the challenges associated with achieving high enantiomeric purity. The study reported a novel catalytic asymmetric synthesis method, yielding the compound with >99% enantiomeric excess (ee), a critical milestone for its potential use in chiral drug development. The synthetic approach leveraged palladium-catalyzed cyclization and fluoromethylation, offering a scalable route for industrial applications.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors, particularly the GABA_A subtype. Preclinical studies in rodent models demonstrated its anxiolytic and anticonvulsant effects at low micromolar concentrations, with a favorable safety profile compared to existing benzodiazepines. Notably, its fluoromethyl groups were found to enhance metabolic stability, addressing a common limitation of hydroxyl-containing analogs. These findings were detailed in a 2024 paper in ACS Chemical Neuroscience, which highlighted the compound's potential for treating neurological disorders.

Further investigations into the structure-activity relationship (SAR) of 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol have identified key interactions with the GABA_A receptor's α2 subunit. Molecular docking simulations and cryo-EM studies, published in Nature Structural & Molecular Biology (2024), elucidated the binding pose of the compound, revealing hydrogen bonding with Ser205 and hydrophobic interactions with the fluoromethyl groups. This mechanistic insight has informed the design of second-generation analogs with improved selectivity and reduced off-target effects.

Beyond its neurological applications, recent research has explored the compound's utility in oncology. A 2024 study in Journal of Biological Chemistry reported its role as an allosteric inhibitor of lactate dehydrogenase A (LDHA), a key enzyme in cancer metabolism. In vitro assays showed significant suppression of glycolytic activity in triple-negative breast cancer cells, with IC₅₀ values of 1.2 µM. The hydroxymethyl moiety was critical for binding to LDHA's regulatory site, suggesting its potential as a dual-targeting agent for metabolic and neurological disorders.

In conclusion, 3,3-bis(fluoromethyl)-1-4-(hydroxymethyl)thian-4-ylcyclobutan-1-ol (CAS: 2172565-38-5) represents a multifaceted tool in chemical biology, with demonstrated applications in neuroscience and oncology. Its synthetic accessibility, coupled with robust pharmacological data, positions it as a scaffold for future drug development. Ongoing clinical translation efforts, including pharmacokinetic optimization and toxicology studies, are expected to further validate its therapeutic potential in the coming years.